1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-3-isothiocyanatopyrazole
• InChI: InChI=1S/C11H7ClFN3S/c12-9-2-1-3-10(13)8(9)6-16-5-4-11(15-16)14-7-17/h1-5H,6H2
• InChI Key: MKXPGZKIAJYXIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=CC(=N2)N=C=S)F
• Molecular Formula: C11H7ClFN3S
• Molecular Weight: 267.71 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole is not fully understood. However, studies have suggested that it may work by inhibiting specific enzymes and signaling pathways that are involved in cancer cell growth and proliferation. Additionally, it may induce apoptosis in cancer cells by activating specific cellular pathways.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and reduce inflammation. Additionally, it has been shown to have antibacterial properties and may be effective against certain bacterial infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole in lab experiments is its potential as an anti-cancer agent. Additionally, it has various other potential applications in scientific research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood. Additionally, further studies are needed to determine its safety and efficacy.

Future Directions

There are various future directions for research on 1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole. One potential direction is to study its potential as an anti-inflammatory agent. Additionally, further studies are needed to determine its safety and efficacy in humans. Finally, more research is needed to fully understand its mechanism of action and to optimize its synthesis method for use in scientific research.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-3-isothiocyanato-1H-pyrazole has various potential applications in scientific research. One of the most significant applications is in the field of cancer research. Studies have shown that this compound has anti-tumor properties and can induce apoptosis in cancer cells. Additionally, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. Other potential applications include its use as an anti-inflammatory agent and as a potential treatment for bacterial infections.